N-(2,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide

• IUPAC Name: N-(2,4-dichlorophenyl)-4-(5-methyltriazol-1-yl)benzamide
• InChI: InChI=1S/C16H12Cl2N4O/c1-10-9-19-21-22(10)13-5-2-11(3-6-13)16(23)20-15-7-4-12(17)8-14(15)18/h2-9H,1H3,(H,20,23)
• InChI Key: OATXYTYQDWANLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=NN1C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N4O
• Molecular Weight: 347.2 g/mol

Description

N-(2,4-dichlorophenyl)-4-(5-methyl-1H-1,2,3-triazol-1-yl)benzamide, commonly known as DCTB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DCTB is a derivative of benzimidazole and triazole, which are known to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of DCTB is not fully understood, but it is believed to act on the cell membrane of target cells. Studies have suggested that DCTB may disrupt the lipid bilayer of the cell membrane, leading to cell death.
Biochemical and Physiological Effects:
DCTB has been shown to have various biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, DCTB has been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases. It has also been shown to have antioxidant properties, which could be beneficial for preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTB in lab experiments is its versatility. It can be used in a range of applications, including cell culture studies, animal models, and clinical trials. However, one limitation of using DCTB is its potential toxicity, which could limit its use in certain applications.

Future Directions

There are several potential future directions for research involving DCTB. One area of interest is its potential use in combination with other drugs for cancer treatment. Studies have shown that DCTB can enhance the effectiveness of certain chemotherapy drugs, making it a promising candidate for combination therapy. Additionally, further research is needed to fully understand the mechanism of action of DCTB and its potential applications in other areas, such as neurodegenerative diseases and cardiovascular disorders.
In conclusion, DCTB is a promising compound with a range of potential applications in scientific research. Its versatility and various biological activities make it a valuable tool for studying a range of diseases and conditions. Further research is needed to fully understand its mechanism of action and potential uses.

Scientific Research Applications

DCTB has been found to exhibit a range of biological activities, making it a promising compound for scientific research. It has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. DCTB has also been investigated for its antimicrobial properties, with studies showing its effectiveness against various bacterial strains.